Cas no 56196-65-7 (2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile)

• Product Name: 2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile
• CAS No: 56196-65-7
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 843716
• PubChem ID: 2103925
• Update Time: 2025-04-19

2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-(3-METHYL-4-OXO-1,3-THIAZOLIDIN-2-YLIDENE)ACETONITRILE
• (3-methyl-4-oxo-thiazolidin-2-ylidene)-acetonitrile
• (2Z)-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)ethanenitrile
• BPCJPESPKLCZSN-KXFIGUGUSA-N
• 2-(3-Methyl-4-oxothiazolidin-2-ylidene)acetonitrile
• (2Z)-2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile
• Acetonitrile, (3-methyl-4-oxo-2-thiazolidinylidene)-
• HMS1790K01
• EN300-09489
• (2Z)-(3-Methyl-4-oxo-1,3-thiazolidin-2-ylidene)ethanenitrile #
• 50915-54-3
• G35067
• 56196-65-7
• AKOS008030317
• J-501064
• Z56979259
• 2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile

• Inchi： 1S/C6H6N2OS/c1-8-5(9)4-10-6(8)2-3-7/h2H,4H2,1H3/b6-2-
• InChI Key： BPCJPESPKLCZSN-KXFIGUGUSA-N
• SMILES： S1/C(=C\C#N)/N(C)C(C1)=O

Computed Properties

• Exact Mass: 154.02018
• Monoisotopic Mass: 154.020084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4
• XLogP3: 0.1

Experimental Properties

• Density: 1.449
• Boiling Point: 346.9°Cat760mmHg
• Flash Point: 163.6°C
• PSA: 44.1

2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)